Cas no 1781847-92-4 (3-(2,3-dihydro-1H-inden-4-yl)-2-methylpropanoic acid)

• Product Name: 3-(2,3-dihydro-1H-inden-4-yl)-2-methylpropanoic acid
• CAS No: 1781847-92-4
• MF: C₁₃H₁₆O₂
• MW: 204.264944076538
• CID: 6275898
• PubChem ID: 84052969
• Update Time: 2025-05-19

3-(2,3-dihydro-1H-inden-4-yl)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2,3-dihydro-1H-inden-4-yl)-2-methylpropanoic acid
• 1781847-92-4
• EN300-1749362

• Inchi： 1S/C13H16O2/c1-9(13(14)15)8-11-6-2-4-10-5-3-7-12(10)11/h2,4,6,9H,3,5,7-8H2,1H3,(H,14,15)
• InChI Key： XQKPNGZMEAIKKO-UHFFFAOYSA-N
• SMILES： OC(C(C)CC1=CC=CC2CCCC=21)=O

Computed Properties

• Exact Mass: 204.115029749g/mol
• Monoisotopic Mass: 204.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 37.3Ų

Additional information on 3-(2,3-dihydro-1H-inden-4-yl)-2-methylpropanoic acid

3-(2,3-Dihydro-1H-inden-4-yl)-2-methylpropanoic Acid: A Comprehensive Overview

3-(2,3-Dihydro-1H-inden-4-yl)-2-methylpropanoic acid (CAS No. 1781847-92-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique indene-based structure, is increasingly studied for its potential applications in drug development and material science. The 2-methylpropanoic acid moiety attached to the dihydroindenyl group gives this molecule distinct chemical properties, making it a valuable intermediate in synthetic chemistry.

The molecular structure of 3-(2,3-dihydro-1H-inden-4-yl)-2-methylpropanoic acid features a fused bicyclic system that contributes to its stability and reactivity profile. Researchers are particularly interested in how the dihydroindene core influences the compound's biological activity and pharmacokinetic properties. Recent studies suggest that derivatives of this compound may exhibit interesting pharmacological effects, though more research is needed to fully understand its therapeutic potential.

In the pharmaceutical industry, CAS 1781847-92-4 is being explored as a potential building block for novel drug candidates. Its structural features make it particularly suitable for the development of anti-inflammatory agents and central nervous system (CNS) drugs. The presence of both aromatic and aliphatic components in 3-(2,3-dihydro-1H-inden-4-yl)-2-methylpropanoic acid allows for diverse chemical modifications, enabling medicinal chemists to fine-tune the compound's properties for specific therapeutic applications.

From a synthetic chemistry perspective, the preparation of 3-(2,3-dihydro-1H-inden-4-yl)-2-methylpropanoic acid involves several interesting transformations. Common synthetic routes often start with commercially available indene derivatives, followed by selective hydrogenation and subsequent functionalization. The 2-methylpropanoic acid side chain is typically introduced through various coupling reactions, with careful control of reaction conditions to ensure high yield and purity of the final product.

The physicochemical properties of 3-(2,3-dihydro-1H-inden-4-yl)-2-methylpropanoic acid make it suitable for various formulation approaches. Its moderate solubility in organic solvents and specific melting point range (typically between 120-140°C) are important considerations for pharmaceutical development. Researchers are particularly interested in how these physical properties affect the compound's bioavailability and formulation stability.

Recent advancements in analytical techniques have enabled more precise characterization of CAS 1781847-92-4. Modern spectroscopic methods, including NMR and mass spectrometry, provide detailed information about the compound's structure and purity. These analytical tools are crucial for quality control in both research and potential industrial applications of this interesting chemical entity.

The potential applications of 3-(2,3-dihydro-1H-inden-4-yl)-2-methylpropanoic acid extend beyond pharmaceuticals. In material science, researchers are investigating its use as a precursor for advanced polymers and specialty chemicals. The rigid indene core combined with the flexible propanoic acid side chain offers unique opportunities for designing materials with specific mechanical and thermal properties.

From a commercial perspective, the market for 3-(2,3-dihydro-1H-inden-4-yl)-2-methylpropanoic acid is gradually expanding as more potential applications are discovered. Current suppliers typically offer this compound in research quantities, with prices reflecting its specialized nature and the complexity of its synthesis. As demand grows from pharmaceutical and material science sectors, production scales may increase, potentially making this compound more accessible to researchers.

Safety considerations for handling CAS 1781847-92-4 follow standard laboratory protocols for organic compounds. While not classified as highly hazardous, proper personal protective equipment and good laboratory practices are recommended when working with this chemical. Material safety data sheets provide detailed information about storage conditions and handling procedures for this compound.

Future research directions for 3-(2,3-dihydro-1H-inden-4-yl)-2-methylpropanoic acid are likely to focus on expanding its applications in medicinal chemistry and exploring its potential in other high-tech fields. The compound's versatility makes it an attractive target for further investigation, particularly in the development of new therapeutic agents and functional materials. As synthetic methodologies continue to advance, we may see more efficient routes to this compound and its derivatives.

For researchers interested in 3-(2,3-dihydro-1H-inden-4-yl)-2-methylpropanoic acid, several key questions are currently being explored: What are the optimal synthetic routes for large-scale production? How can the compound's structure be modified to enhance specific biological activities? What novel applications might emerge in material science? These questions represent active areas of investigation in both academic and industrial settings.

The environmental profile of CAS 1781847-92-4 is another important consideration. While comprehensive ecotoxicological data may be limited for this specific compound, general guidelines for handling organic chemicals apply. Proper disposal methods and consideration of green chemistry principles should be incorporated into any research or production processes involving this material.

In conclusion, 3-(2,3-dihydro-1H-inden-4-yl)-2-methylpropanoic acid represents an interesting and versatile chemical entity with potential applications across multiple scientific disciplines. Its unique structural features and modifiable functional groups make it a valuable tool for researchers in pharmaceutical development, material science, and synthetic chemistry. As our understanding of this compound grows, so too will its potential to contribute to scientific and technological advancements.